molecular formula C12H17NO B8353645 3,4-Dihydro-alpha-methyl-1H-2-benzopyran-1-ethanamine CAS No. 170856-86-7

3,4-Dihydro-alpha-methyl-1H-2-benzopyran-1-ethanamine

Cat. No.: B8353645
CAS No.: 170856-86-7
M. Wt: 191.27 g/mol
InChI Key: JPAWYZRLFHNBHD-UHFFFAOYSA-N
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Description

3,4-Dihydro-alpha-methyl-1H-2-benzopyran-1-ethanamine is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

170856-86-7

Molecular Formula

C12H17NO

Molecular Weight

191.27 g/mol

IUPAC Name

1-(3,4-dihydro-1H-isochromen-1-yl)propan-2-amine

InChI

InChI=1S/C12H17NO/c1-9(13)8-12-11-5-3-2-4-10(11)6-7-14-12/h2-5,9,12H,6-8,13H2,1H3

InChI Key

JPAWYZRLFHNBHD-UHFFFAOYSA-N

Canonical SMILES

CC(CC1C2=CC=CC=C2CCO1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (-)-(isochroman-1-yl)acetone (LXXXIV, 0.73 g), ammonium acetate (1.48 g), methanol (2.5 ml), and THF (2.5 ml) is stirred for 25 min and then acetic acid (1.5 ml) and sodium cyanoborohydride (0.48 g) are added. After stirring for 2 hr, the mixture is concentrated and the residue is stirred with dichloromethane and sodium hydroxide (4N). The mixture is extracted with dichloromethane and washed with saline/sodium hydroxide (1N). The organic phase is separated and dried over sodium sulfate to give 2-[(-)-isochroman-1-yl]-(±)-1-methylethylamine.
Quantity
0.73 g
Type
reactant
Reaction Step One
Quantity
1.48 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
0.48 g
Type
reactant
Reaction Step Two
Quantity
1.5 mL
Type
solvent
Reaction Step Two

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